Cas no 75476-84-5 (6-Iodoisoquinoline)

• Product Name: 6-Iodoisoquinoline
• CAS No: 75476-84-5
• MF: C₉H₆IN
• MW: 255.055114269257
• MDL: MFCD11109663
• CID: 558933
• PubChem ID: 12679521
• Update Time: 2025-07-18

6-Iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 6-iodo-
• 6-Iodoisoquinoline
• 6-IODO-ISOQUINOLINE
• AG-H-00777
• CTK2H6565
• MB09307
• OR40112
• SureCN4819740
• CS-0187221
• EN300-646095
• J-518814
• 75476-84-5
• LPUNAKZXZRFMCD-UHFFFAOYSA-N
• SY065438
• SCHEMBL4819740
• MFCD11109663
• AKOS027254973
• AS-40846
• DTXSID80506651
• Isoquinoline, 6-iodo- (9CI)
• DB-276874

• MDL： MFCD11109663
• Inchi： 1S/C9H6IN/c10-9-2-1-8-6-11-4-3-7(8)5-9/h1-6H
• InChI Key： LPUNAKZXZRFMCD-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=NC=CC=2C=1

Computed Properties

• Exact Mass: 254.95450g/mol
• Monoisotopic Mass: 254.95450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 6-Iodoisoquinoline

Comprehensive Overview of 6-Iodoisoquinoline (CAS No. 75476-84-5): Properties, Applications, and Research Insights

6-Iodoisoquinoline (CAS No. 75476-84-5) is a halogenated isoquinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its iodine substitution at the 6-position of the isoquinoline ring, serves as a versatile intermediate in organic synthesis. Its unique structural features make it valuable for constructing complex molecules, particularly in the development of drug discovery and functional materials. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern medicinal chemistry.

The growing interest in 6-Iodoisoquinoline aligns with broader trends in heterocyclic chemistry, where halogenated compounds are prized for their role in catalysis and molecular design. A common query among chemists is: "How does the iodine moiety in 6-Iodoisoquinoline influence its electronic properties?" Studies reveal that the heavy atom effect of iodine enhances intersystem crossing, making this compound useful in photophysical applications. Additionally, its stability under ambient conditions simplifies handling compared to other halogenated analogs, addressing practical concerns in laboratory settings.

From an industrial perspective, 6-Iodoisoquinoline is often discussed in the context of high-value chemical intermediates. Its applications span agrochemicals, dyes, and OLED materials, reflecting its adaptability. Recent patents highlight its use in fluorescent probes for bioimaging, leveraging its tunable emission properties. This aligns with the surge in demand for bio-compatible imaging agents, a hot topic in nanotechnology forums. Notably, its synthesis typically involves direct iodination of isoquinoline derivatives, a process optimized for scalability and yield—a frequent focus in process chemistry discussions.

Environmental and safety considerations are also integral to the narrative around 6-Iodoisoquinoline. While not classified as hazardous, its handling requires standard precautions for halogenated organics. Researchers emphasize proper waste management to mitigate ecological impact, resonating with the green chemistry movement. This dual focus on utility and sustainability answers frequent search queries like: "Is 6-Iodoisoquinoline biodegradable?" or "What are the alternatives to halogenated intermediates?"

In summary, 6-Iodoisoquinoline (CAS No. 75476-84-5) exemplifies the intersection of structural versatility and applied research. Its role in advancing pharmaceutical scaffolds and optoelectronic materials underscores its relevance in contemporary chemistry. As synthetic methodologies evolve, this compound will likely remain a cornerstone in designing next-generation functional molecules, addressing both academic and industrial challenges.